7-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
Overview
Description
7-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H11Cl2N and its molecular weight is 204.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride involves the reduction of 7-chloro-1H-indene-1,2-dione followed by the reaction with ammonia to form the desired amine. The amine is then converted to its hydrochloride salt by treatment with hydrochloric acid.", "Starting Materials": [ "7-chloro-1H-indene-1,2-dione", "Ammonia gas", "Hydrochloric acid" ], "Reaction": [ "Step 1: 7-chloro-1H-indene-1,2-dione is dissolved in a suitable solvent such as ethanol or methanol.", "Step 2: Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "Step 3: The reaction mixture is quenched with water and the resulting mixture is extracted with a suitable organic solvent such as dichloromethane or ethyl acetate.", "Step 4: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain the crude amine.", "Step 5: The crude amine is dissolved in a suitable solvent such as ethanol or methanol.", "Step 6: Hydrochloric acid is added to the solution to form the hydrochloride salt of the amine.", "Step 7: The resulting solid is filtered, washed with a suitable solvent such as ethanol or diethyl ether, and dried under vacuum to obtain the final product, 7-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride." ] } | |
CAS No. |
2728376-32-5 |
Molecular Formula |
C9H11Cl2N |
Molecular Weight |
204.1 |
Purity |
95 |
Origin of Product |
United States |
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